Cas no 2171634-82-3 (6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidohexanoic acid)

• Product Name: 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidohexanoic acid
• CAS No: 2171634-82-3
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6469285
• PubChem ID: 165546188
• Update Time: 2025-08-03

6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidohexanoic acid
• EN300-1518382
• 6-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxypentanamido]hexanoic acid
• 2171634-82-3

• Inchi： 1S/C27H34N2O6/c1-34-17-9-14-24(26(32)28-16-8-2-3-15-25(30)31)29-27(33)35-18-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,23-24H,2-3,8-9,14-18H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： IKJJYVXXSGVSJA-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCCCCC(=O)O)=O)CCCOC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 15
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidohexanoic acid

6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidohexanoic Acid: A Comprehensive Overview

The compound 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidohexanoic acid (CAS No. 2171634-82-3) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals, biotechnology, and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methoxy substituent, and an amide linkage. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this molecule suggests its utility in advanced chemical synthesis and drug design.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) derivatives in the development of bioactive compounds. For instance, researchers have explored the use of Fmoc-containing molecules in the creation of novel antibiotics and anticancer agents. The 5-methoxy substituent in this compound adds further complexity to its structure, potentially influencing its pharmacokinetic properties and bioavailability. This makes it a promising candidate for drug delivery systems and targeted therapy applications.

The synthesis of 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidohexanoic acid involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The use of Fmoc protection during synthesis ensures high yields and purity, which are critical for downstream applications. Recent advancements in asymmetric catalysis have also enabled the selective formation of chiral centers in this molecule, enhancing its potential for enantioselective drug design.

In terms of applications, this compound has shown promise in the field of biomedical research. Its ability to form stable amide bonds makes it an ideal candidate for peptide conjugation and vaccine development. Additionally, the presence of the methoxy group introduces hydrophilic properties, which can be advantageous in creating water-soluble drug delivery systems. Emerging research has also explored its use in nanotechnology, where it serves as a building block for self-assembling materials and drug carriers.

The structural complexity of this compound also raises interesting questions about its stability and degradation pathways. Recent studies have investigated the enzymatic cleavage of Fmoc-containing molecules, revealing insights into their metabolic fate. Understanding these mechanisms is crucial for optimizing their therapeutic potential while minimizing adverse effects. Furthermore, the integration of computational chemistry tools has provided deeper insights into the molecular interactions of this compound, aiding in the design of more effective analogs.

From a regulatory standpoint, the development and use of 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidohexanoic acid must adhere to stringent safety and efficacy standards. Its classification under CAS No. 2171634-82-3 ensures traceability and compliance with international chemical regulations. Ongoing research continues to explore its toxicity profile and environmental impact, ensuring that its benefits are realized responsibly.

In conclusion, 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidohexanoic acid represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, combined with recent scientific breakthroughs, positions it as a key player in the development of innovative therapies and materials. As research progresses, this compound is expected to unlock new possibilities in medicine and beyond.